Cas no 1233323-55-1 (Tert-butyl 2-amino-6-azaspiro[2.5]octane-6-carboxylate)

• Product Name: Tert-butyl 2-amino-6-azaspiro[2.5]octane-6-carboxylate
• CAS No: 1233323-55-1
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD19440981
• CID: 1214643
• PubChem ID: 67129588
• Update Time: 2025-05-19

Tert-butyl 2-amino-6-azaspiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-amino-6-azaspiro[2.5]octane-6-carboxylate
• tert-butyl 1-Amino-6-azaspiro[2.5]octane-6-carboxylate
• SureCN1709273
• QC-1850
• AK-54211
• AM803059
• 1-AMINO-6-AZASPIRO[2.5]OCTANE-6-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-Amino-6-aza-spiro[2.5]octane-6-carboxylic acid tert-butyl ester
• CS-0047468
• AC-30830
• 6-Azaspiro[2.5]octane-6-carboxylic acid, 1-amino-, 1,1-dimethylethyl ester
• EN300-41917
• SB32076
• DA-46986
• 2-Methyl-2-propanyl 1-amino-6-azaspiro[2.5]octane-6-carboxylate
• tert-butyl1-Amino-6-azaspiro[2.5]octane-6-carboxylate
• AKOS022179793
• 1233323-55-1
• 6-Boc-1-amino-6-azaspiro[2.5]octane
• SCHEMBL1709273
• DTXSID20736490
• 1-Amino-6-Boc-6-azaspiro[2.5]octane
• SY029997
• AS-30228
• MFCD19440981

• MDL： MFCD19440981
• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-6-4-12(5-7-14)8-9(12)13/h9H,4-8,13H2,1-3H3
• InChI Key： QZRDFJCRLZNCPN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CC1)CC2N)=O

Computed Properties

• Exact Mass: 226.16826
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.10
• Boiling Point: 319 ºC
• Flash Point: 147 ºC
• PSA: 55.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 2-amino-6-azaspiro[2.5]octane-6-carboxylate

Introduction to Tert-butyl 2-amino-6-azaspiro[2.5]octane-6-carboxylate (CAS No: 1233323-55-1)

Tert-butyl 2-amino-6-azaspiro[2.5]octane-6-carboxylate, identified by its CAS number 1233323-55-1, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative features a unique structural motif, combining a tert-butyl group with an azaspiro framework, which imparts distinct chemical and biological properties. The compound's molecular architecture suggests potential applications in the development of novel therapeutic agents, particularly in addressing neurological and cardiovascular disorders.

The spirocyclic core of Tert-butyl 2-amino-6-azaspiro[2.5]octane-6-carboxylate is a key feature that distinguishes it from other small molecules. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in drug design. The presence of an azaspiro moiety further contributes to the compound's complexity, offering multiple sites for interaction with biological targets. This structural complexity has made it a subject of interest for researchers exploring structure-activity relationships (SAR) in medicinal chemistry.

In recent years, there has been growing interest in azaspiro compounds due to their potential as pharmacological scaffolds. Studies have demonstrated that azaspiroalkanes exhibit diverse biological activities, including antipsychotic, anticonvulsant, and anti-inflammatory effects. The amine functional group in Tert-butyl 2-amino-6-azaspiro[2.5]octane-6-carboxylate is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in coordination with metal ions, which is crucial for drug-receptor interactions.

The tert-butyl carboxylate group appended to the spirocycle introduces additional steric hindrance and electronic properties that can modulate the compound's pharmacokinetic profile. This group can influence solubility, metabolic stability, and membrane permeability, all of which are critical factors in drug development. The combination of these structural elements makes Tert-butyl 2-amino-6-azaspiro[2.5]octane-6-carboxylate a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like Tert-butyl 2-amino-6-azaspiro[2.5]octane-6-carboxylate. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in neurological disorders such as Parkinson's disease and Alzheimer's disease. The spirocyclic structure is predicted to fit into specific binding pockets within these targets, potentially leading to the development of novel therapeutics.

Furthermore, the synthesis of Tert-butyl 2-amino-6-azaspiro[2.5]octane-6-carboxylate has been optimized using modern synthetic techniques to improve yield and purity. Transition metal-catalyzed reactions have been employed to construct the spirocycle efficiently, while protecting group strategies have been utilized to safeguard sensitive functional groups during synthesis. These advances have made it feasible to produce sufficient quantities of the compound for preclinical testing.

Preclinical studies have begun to explore the pharmacological properties of Tert-butyl 2-amino-6-azaspiro[2.5]octane-6-carboxylate, focusing on its potential as an antagonist or agonist for various receptors. Initial results indicate that the compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its utility in treating conditions related to neurotransmitter imbalances. Additionally, its structural features may offer protection against metabolic degradation, enhancing its bioavailability.

The pharmaceutical industry has shown interest in spirocyclic compounds due to their unique properties and potential therapeutic benefits. Companies are investing in research to develop new derivatives of Tert-butyl 2-amino-6-azaspiro[2.5]octane-6-carboxylate with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery and development of novel drugs based on this scaffold.

Future research directions include exploring the synthesis of analogs with modified substituents on the spirocycle to fine-tune their biological activity. Additionally, investigating the compound's mechanism of action will provide insights into its therapeutic potential and help guide further development efforts. The integration of experimental data with computational modeling will be crucial in optimizing the pharmacological properties of this promising scaffold.

In conclusion, Tert-butyl 2-amino-6-azaspiro[2.5]octane-6-carboxylate (CAS No: 1233323-55-1) represents an exciting opportunity in medicinal chemistry due to its unique structural features and potential biological activities. Its spirocyclic core, combined with functional groups such as the amine and tert-butyl carboxylate, offers a rich framework for drug design. As research progresses, this compound is likely to play a significant role in the development of new therapeutic agents for neurological and other disorders.